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Compound of Interest

5-Bromo-4-methyl-2-
Compound Name:
(trifluoromethyl)pyridine

Cat. No. B1532880

Abstract

The trifluoromethylpyridine (TFMP) scaffold has emerged as a cornerstone in the discovery and
development of next-generation agrochemicals. Its prevalence is not coincidental but is rooted
in the unique physicochemical properties conferred by the trifluoromethyl (-CF3) group in
synergy with the pyridine heterocycle. This combination enhances biological activity, metabolic
stability, and target affinity, leading to the successful commercialization of over 30 pesticides,
including herbicides, insecticides, and fungicides. In the last two decades, over half of all new
pesticides launched have been fluorinated, with the trifluoromethyl group being a dominant
feature. This guide provides an in-depth analysis of the application of trifluoromethylpyridines in
agrochemicals, detailing the synthetic rationale, mechanisms of action, and practical laboratory
protocols for researchers and drug development professionals.

The Physicochemical Advantage of the
Trifluoromethylpyridine Scaffold

The strategic incorporation of a trifluoromethyl group onto a pyridine ring dramatically alters the
molecule's properties, providing distinct advantages for agrochemical design. This is not merely
an act of substitution but a deliberate chemical strategy to optimize performance.
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o Enhanced Lipophilicity and Membrane Permeability: The -CFs group is highly lipophilic, or
"fat-loving." This property significantly improves the molecule’
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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